Cas no 886498-83-5 (2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid)

• Product Name: 2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid
• CAS No: 886498-83-5
• Molecular Formula: C₁₁H₁₁N₃O₃
• Molecular Weight: 233.223342180252
• CID: 1926289
• PubChem ID: 2769683

2-[4-(1h-1,2,4-triazol-1-yl)phenoxy]propanoic Acid Properties

Names and Identifiers

• 2-[4-(1H-1,2,4-Triazol-1-yl)phenoxy]propanoic acid
• 2-(4-(1H-1,2,4-Triazol-1-yl)phenoxy)propanoicacid
• 886498-83-5
• 2-(4-[1,2,4]Triazol-1-yl-phenoxy)-propionic acid
• MS-11149
• 2-(4-[1,2,4]triazol-1-yl-phenoxy)-propionic acid, AldrichCPR
• 2-(4-[1,2,4]triazol-1-yl-phenoxy)propionic acid
• AKOS022169273
• 2-(4-(1H-1,2,4-Triazol-1-yl)phenoxy)propanoic acid
• 2-[4-(1,2,4-triazol-1-yl)phenoxy]propanoic Acid

• MDL： MFCD07368991
• InChIKey： JHDUKKLODZSVFM-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H11N3O3/c1-8(11(15)16)17-10-4-2-9(3-5-10)14-7-12-6-13-14/h2-8H,1H3,(H,15,16)
• SMILES： CC(C(=O)O)OC1=CC=C(C=C1)N2C=NC=N2

Computed Properties

• Exact Mass: 233.08004122g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 233.08004122g/mol
• Heavy Atom Count: 17
• Complexity: 267
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 77.2Ų

Experimental Properties

• Melting Point: 211-215°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids